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Compound of Interest

Compound Name: 5-Oxopentanoic acid

Cat. No.: B1212613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the available toxicological

and safety data for 5-Oxopentanoic acid. Understanding the potential hazards associated with

this compound is paramount for ensuring safe handling and for its application in research and

drug development. This document summarizes key safety information, presents available

quantitative data in a structured format, and details the standard experimental protocols for

crucial toxicological assessments.

GHS Hazard Classification and Precautionary
Measures
5-Oxopentanoic acid is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as causing serious eye irritation (H319).[1] Appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

at all times when handling this chemical to prevent exposure.

Hazard Statement:

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash hands thoroughly after handling.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

Quantitative Toxicological Data
Comprehensive quantitative toxicological data for 5-Oxopentanoic acid is not readily available

in the public domain. The following table summarizes the available information.
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Toxicological
Endpoint

Species Route Result Classification

Acute Oral

Toxicity (LD50)

Data not

available
Not classifiable

Acute Dermal

Toxicity (LD50)

Data not

available
Not classifiable

Acute Inhalation

Toxicity (LC50)

Data not

available
Not classifiable

Skin

Irritation/Corrosio

n

Rabbit Dermal

Mean erythema

scores of 1.0,

0.3, and 0.7 at

24, 48, and 72

hours; no edema

observed.[2]

Primary Irritation

Index: 0.0.[3]

Not classified as

a skin irritant[4]

Serious Eye

Damage/Irritation

Causes serious

eye irritation

(H319).[1]

Quantitative data

not available.

Category 2A

Germ Cell

Mutagenicity

Data not

available
Not classifiable

Experimental Protocols
The following sections detail the standard methodologies for key toxicological experiments,

based on OECD guidelines. These protocols provide a framework for any future toxicological

evaluation of 5-Oxopentanoic acid.

Acute Dermal Irritation/Corrosion (OECD 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.
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Methodology:

Test Animals: Healthy, young adult albino rabbits are typically used.

Preparation: The day before the test, the fur on the dorsal area of the trunk is clipped.

Application: A dose of 0.5 g of the solid test substance is applied to a small area (approx. 6

cm²) of the clipped skin and covered with a gauze patch and semi-occlusive dressing.

Exposure: The test substance is applied for a period of 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

The reactions are scored according to a standardized grading system.

Preparation Application Observation
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and Dressing 4-Hour Exposure Remove Patch Score Erythema & Edema

(1, 24, 48, 72 hrs)
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OECD 404 Experimental Workflow

Acute Eye Irritation/Corrosion (OECD 405)
This test assesses the potential of a substance to produce irritation or damage to the eye.

Methodology:

Test Animals: Healthy, young adult albino rabbits are used.

Application: A single dose of 0.1 g of the solid test substance is instilled into the conjunctival

sac of one eye of the animal. The other eye serves as a control.
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Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation. The reactions are scored

using a standardized system.

Preparation Application
Observation
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OECD 405 Experimental Workflow

Bacterial Reverse Mutation Test (Ames Test, OECD 471)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Methodology:

Test Strains: Several strains of Salmonella typhimurium and Escherichia coli that are

auxotrophic for a specific amino acid (e.g., histidine) are used.

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 fraction from rat liver) to mimic metabolic processes in the body.

Exposure: The bacterial strains are exposed to various concentrations of the test substance

on a minimal agar plate lacking the required amino acid.

Incubation: The plates are incubated for 48-72 hours.

Evaluation: The number of revertant colonies (colonies that have mutated back to being able

to synthesize the amino acid) is counted. A significant, dose-dependent increase in the

number of revertant colonies compared to the control indicates mutagenic potential.
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OECD 471 Ames Test Workflow

Safe Handling and Risk Management
Based on the available data, a logical workflow for the safe handling of 5-Oxopentanoic acid
should be implemented.
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Safe Handling Workflow for 5-Oxopentanoic Acid

Conclusion
The primary identified hazard for 5-Oxopentanoic acid is serious eye irritation. While data on

skin irritation suggests it is not a significant concern, a comprehensive toxicological profile is

incomplete due to the lack of publicly available data on acute oral and inhalation toxicity, as

well as mutagenicity. Researchers and drug development professionals should handle this

compound with appropriate caution, adhering to the safety precautions outlined in this guide

and its Safety Data Sheet. Further toxicological studies following standard OECD guidelines

would be necessary to fully characterize the safety profile of 5-Oxopentanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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